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Compound of Interest

Compound Name: Azinphosmethyl oxon

CAS No.: 961-22-8

Cat. No.: B1210741

Get Quote

Executive Summary & Hazard Architecture
Stop. Do not treat Azinphos-methyl oxon simply as "another organophosphate." While the

parent compound (Azinphos-methyl) requires metabolic activation (desulfuration) by

Cytochrome P450 to become toxic, the oxon form is the pre-activated, direct-acting inhibitor.[1]

It possesses a toxicity profile significantly more acute than the parent compound because it

bypasses the body's metabolic lag time, directly phosphorylating Acetylcholinesterase (AChE)

upon contact.

The Critical Vector: Most laboratory applications utilize Azinphos-methyl oxon as an analytical

standard, typically dissolved in a solvent (e.g., Toluene or Acetonitrile).

Risk: The solvent acts as a vehicle, facilitating rapid dermal absorption of the neurotoxin.

Implication: Your PPE must be rated for both the neurotoxin and the carrier solvent. Standard

nitrile gloves are often insufficient against toluene-based vectors.

Mechanism of Action (The "Why")
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The following diagram illustrates why the oxon form presents an immediate biological threat

compared to the parent compound.
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Caption: Figure 1. The oxon bypasses metabolic activation, attacking AChE directly. In a lab

setting, direct exposure to the oxon removes the biological buffer time seen with the parent

compound.

PPE Selection Matrix
The following specifications are non-negotiable for handling concentrated standards (>100

µg/mL) or neat compounds.

Dermal Protection (Hands)
Do not rely on single-layer Nitrile. If your oxon is dissolved in Toluene (common for standards),

Toluene will permeate standard disposable nitrile gloves in <4 minutes, carrying the neurotoxin

with it.
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Layer Material Specification Rationale

Inner Glove
EVOH/PE Laminate (e.g.,

Silver Shield™ / 4H®)

Chemical Barrier: Provides

>480 min breakthrough time

against aromatics (Toluene)

and organophosphates.

Outer Glove
High-Modulus Nitrile (min. 5

mil)

Mechanical Barrier: Protects

the fragile inner laminate from

tears and provides grip.

Technique Tape-Seal Method

Gauntlet of outer glove must

be taped to the lab coat/sleeve

to prevent liquid channeling.

Respiratory & Ocular Protection
Because the oxon is a potent cholinesterase inhibitor, mucosal absorption must be prevented.

Component Specification Operational Logic

Primary P100 + OV Cartridge

P100: Stops particulates (if

neat solid). OV (Organic

Vapor): Essential if dissolved in

volatile solvents

(Toluene/Acetonitrile).

Configuration Full-Face Respirator

Half-masks leave eyes

exposed. Ocular absorption of

OPs is rapid and bypasses

liver metabolism.

Engineering Fume Hood (Class II)

All work must occur within a

certified hood. PPE is the

backup, not the primary

control.

Operational Workflow: The "Clean-Dirty" Protocol
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Handling high-potency OPs requires a disciplined workflow to prevent cross-contamination

during the most dangerous phase: Doffing (Removal).[2]

Step-by-Step Doffing Procedure
Decon Outer Gloves: While still in the hood, wipe outer nitrile gloves with 10% bleach

solution, then water.

Remove Outer Gloves: Peel off without touching the inner laminate gloves. Discard in

hazardous waste inside the hood.

Remove Apron/Sleeves: Break ties/tear away. Roll "inside-out" to trap contaminants.

Remove Respirator: Only after outer garments are gone. Wipe face seal with alcohol wipe.

Remove Inner Gloves: Peel from the cuff, ensuring skin never touches the outer surface.

Wash: Immediate soap and water wash of hands and forearms (2 minutes).

Logic Flow: Safe Doffing
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Work Complete

1. Chemical Decon
(Bleach Wipe Outer Gloves)

2. Remove Outer Gloves
(Leave Inner Laminate ON)

 Critical Step

3. Remove Chem Tape/Sleeves
(Roll Inside-Out)

4. Remove Respirator
(Handle by straps only)

5. Remove Inner Laminate Gloves
(Do not touch skin)

6. Soap & Water Wash
(2 Minutes)
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Caption: Figure 2. The "Onion Peel" method ensures that the most contaminated layers are

removed while the user is still protected by inner layers.

Decontamination & Disposal[2][3][4][5]
Principle: Organophosphates are susceptible to Alkaline Hydrolysis. Breaking the phospho-

ester bond renders the molecule significantly less toxic.

Decontamination Solution (The "Quench")
Prepare a fresh solution of:

10% Sodium Hypochlorite (Bleach) OR

1N Sodium Hydroxide (NaOH)

Protocol:

Soak all contaminated glassware/tips in the alkaline solution for 24 hours before washing or

disposal.

Surface decontamination: Wipe hood surfaces with the alkaline solution, allow to sit for 15

minutes, then rinse with water (to prevent corrosion of stainless steel).

Waste Disposal[2][3][4][5][6][7][8]
Classification: Azinphos-methyl is a P-listed waste (P013) under RCRA. While the oxon is a

metabolite, it should be treated with the same severity (Acute Hazardous Waste).

Segregation: Do not mix OP waste with general organic solvents. Label clearly: "Acute Toxin

- Cholinesterase Inhibitor - Azinphos-methyl oxon."

Emergency Response (Medical)
Antidote: Atropine Sulfate (blocks muscarinic effects) and Pralidoxime/2-PAM (reactivates

AChE).

Immediate Action: If exposure is suspected (pinpoint pupils, tremors, difficulty breathing),

administer oxygen and transport to ER immediately. Inform EMS that the patient is
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contaminated with an Organophosphate Oxon to prevent secondary poisoning of medical

staff.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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